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1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one

Name: 1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one
Brand: Smolecule
SKU: S7901221
Rating: 4.5 (1 reviews)

Catalog No.

S7901221

CAS No.

M.F

C14H17F2NO2

M. Wt

269.29 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-me...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one

IUPAC Name

1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one

Molecular Formula

C14H17F2NO2

Molecular Weight

269.29 g/mol

InChI

InChI=1S/C14H17F2NO2/c1-9(8-19-2)14(18)17-7-3-4-10-11(15)5-6-12(16)13(10)17/h5-6,9H,3-4,7-8H2,1-2H3

InChI Key

NRZWRZZZCIESHA-UHFFFAOYSA-N

SMILES

CC(COC)C(=O)N1CCCC2=C(C=CC(=C21)F)F

Canonical SMILES

CC(COC)C(=O)N1CCCC2=C(C=CC(=C21)F)F

1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one, commonly referred to as DFK or Difluroketone, is a chemical compound that belongs to the class of quinolone derivatives. This molecule has recently gained attention due to its potential applications in various fields of research and industry. It has been synthesized and characterized, and its physical and chemical properties have been investigated. 1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one has also been tested for its biological properties and toxicity.

Physical and Chemical Properties

1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one is a yellow crystalline solid with a molecular formula of C14H16F2N2O2 and a molecular weight of 290.291 g/mol. The compound has a melting point of 126-128°C and a boiling point of 432.3°C at 760 mmHg. It is soluble in ethanol and DMSO but insoluble in water. The compound has a pKa value of 9.12 and a logP value of 3.51.

Synthesis and Characterization

1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one can be synthesized through a one-pot reaction of 2,3-difluorobenzaldehyde, ethyl acetoacetate, and ammonium acetate. This reaction occurs in the presence of glacial acetic acid as a solvent and catalytic amount of piperidine. The compound can be characterized by NMR spectroscopy, FT-IR, UV-Vis spectroscopy, and mass spectrometry.

Analytical Methods

Several analytical methods have been employed for the analysis of 1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one, including HPLC, GC-MS, and LC-MS. These methods have been used to identify and quantify the compound in various samples, including biological samples.

Biological Properties

1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one has shown promising biological properties in several studies. It has been shown to have antimicrobial, antiviral, and antitumor activities. The compound has also exhibited anti-inflammatory and analgesic properties.

Toxicity and Safety in Scientific Experiments

Although 1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one has demonstrated potential in various scientific fields, its toxicity and safety have also been evaluated. The compound has shown low acute toxicity in animal studies. However, further research is needed to investigate its chronic toxicity, genotoxicity, and mutagenicity.

Applications in Scientific Experiments

1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one has potential applications in various fields of research and industry. It can be used as a starting material for the synthesis of new molecules with biological activities. The compound can also be used as a tool in medicinal chemistry for developing new drugs. Additionally, it can be used in analytical chemistry for the quantitative analysis of other compounds.

Current State of Research

The research on 1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one is still in its early stages. Although several studies have been conducted, further research is needed to fully investigate its potential in various scientific fields. The compound's desirable qualities have made it a subject of interest for scientists and researchers.

Potential Implications in Various Fields of Research and Industry

1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one has potential implications in various scientific fields and industries. In medicinal chemistry, it has the potential to develop new drugs with improved properties. In the field of analytical chemistry, it can be used for the quantitative analysis of other compounds. The compound's biological properties make it a potential candidate for use in agriculture and food science.

Limitations and Future Directions

Although 1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one has shown promising results in several studies, there are limitations to its use. Further research is needed to determine its long-term safety and toxicity. Additionally, its potential applications in various fields need to be studied further to fully understand its scope of usefulness. Future directions in research on 1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one include the investigation of its mechanism of action, its role in drug development, and the development of new synthetic routes for its production.
Other future directions include evaluating its potential impact on the environment, its use in nanotechnology and materials science, and its potential applications in energy storage. It is clear that while much is still unknown, the potential implications of this molecule are significant and deserve further investigation.